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Compound of Interest

Compound Name: NHPI-PEGA4-C2-NHS ester

Cat. No.: B1459430

In-Depth Technical Guide: NHPI-PEG4-C2-NHS
Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
applications of NHPI-PEG4-C2-NHS ester, a heterobifunctional crosslinker pivotal in the field
of bioconjugation, particularly in the development of Antibody-Drug Conjugates (ADCS).

Core Chemical Properties

NHPI-PEG4-C2-NHS ester is a molecule designed with two reactive ends separated by a
polyethylene glycol (PEG) spacer. One end features an N-Hydroxysuccinimide (NHS) ester,
which readily reacts with primary amines on proteins and other biomolecules. The other end
contains an N-hydroxyphthalimide (NHPI) ester. This linker is integral to the precise and stable

conjugation of molecules.

Quantitative Data Summary

The key quantitative data for NHPI-PEG4-C2-NHS ester are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)
Molecular Weight 508.48 g/mol [1112]
Molecular Formula C23H28N2011 [1][2]

CAS Number 1415328-95-8 [1][2]
Purity 297% [1]
Appearance Solid Powder [2]
Storage Conditions -20°C [1]

Application in Antibody-Drug Conjugate (ADC)
Synthesis

NHPI-PEG4-C2-NHS ester serves as a linker in the creation of ADCs.[2][3] ADCs are a class
of targeted therapeutics where a monoclonal antibody is linked to a cytotoxic drug. The
antibody component directs the conjugate to a specific target, such as a cancer cell, and upon
binding, the drug is released to exert its therapeutic effect. The PEG4 spacer in the linker
enhances the solubility and stability of the resulting ADC.

Experimental Protocol: Antibody Conjugation with
NHPI-PEG4-C2-NHS Ester

The following is a generalized protocol for the conjugation of NHPI-PEG4-C2-NHS ester to an
antibody. The precise conditions, such as molar excess and incubation times, may require
optimization based on the specific antibody and drug being used.

Materials:
» Antibody of interest in an amine-free buffer (e.g., Phosphate-Buffered Saline, PBS)
¢ NHPI-PEG4-C2-NHS ester

e Anhydrous Dimethyl Sulfoxide (DMSO)
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e Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)
 Purification system (e.g., size-exclusion chromatography)
Procedure:

e Antibody Preparation:

o Ensure the antibody is at a suitable concentration (typically 1-10 mg/mL) in an amine-free
buffer like PBS. Buffers containing primary amines, such as Tris, will compete with the
antibody for reaction with the NHS ester and must be avoided.

o If necessary, perform a buffer exchange to transfer the antibody into the appropriate
reaction buffer.

e Linker Preparation:

o Immediately before use, dissolve the NHPI-PEG4-C2-NHS ester in anhydrous DMSO to
create a stock solution (e.g., 10 mM). The NHS ester is susceptible to hydrolysis, so
prolonged storage in solution is not recommended.

o Conjugation Reaction:

o Add a calculated molar excess of the dissolved NHPI-PEG4-C2-NHS ester to the antibody
solution. A common starting point is a 5- to 20-fold molar excess of the linker over the
antibody.

o Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C for 2-4 hours
with gentle mixing.

e Quenching:

o To stop the reaction, add a quenching buffer containing primary amines, such as Tris-HCI,
to a final concentration of 50-100 mM. This will react with any unreacted NHS ester.

o Incubate for an additional 15-30 minutes at room temperature.

e Purification:
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o Remove excess, unreacted linker and other small molecules from the conjugated antibody
using a suitable purification method, such as size-exclusion chromatography or dialysis.

e Characterization:

o Characterize the resulting ADC to determine the drug-to-antibody ratio (DAR) and confirm
the purity and integrity of the conjugate using techniques like UV-Vis spectroscopy, mass
spectrometry, and SDS-PAGE.

Experimental Workflow for ADC Synthesis

The logical flow of creating an antibody-drug conjugate using NHPI-PEG4-C2-NHS ester can
be visualized as a series of sequential steps.

Preparation

Drug-NHPI-PEG4-C2-NHS Ester Conjugation Purification & Analysis Final Product
(Prepared Separately)

Conjugation Reaction ( Purification Characterization\ Antibody-Drug Conjugate
(Antibody + Linker-Drug) (e.g., SEC) (DAR, Purity) (ADC)
Antibody in
Amine-Free Buffer

Click to download full resolution via product page
Caption: Workflow for Antibody-Drug Conjugate (ADC) Synthesis.

This diagram illustrates the key stages in the synthesis of an ADC, starting from the preparation
of the antibody and the linker-drug complex, followed by the conjugation reaction, purification,
and final characterization of the ADC. This streamlined process is fundamental to the
development of targeted cancer therapies and other advanced biotherapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1459430#nhpi-peg4-c2-nhs-ester-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.bocsci.com/research-area/a-step-by-step-guide-to-antibody-conjugation-protocols.html
https://www.xcessbio.com/products/m30190
https://immunomart.com/product/nhpi-peg4-c2-nhs-ester/
https://www.benchchem.com/product/b1459430#nhpi-peg4-c2-nhs-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b1459430#nhpi-peg4-c2-nhs-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b1459430#nhpi-peg4-c2-nhs-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b1459430#nhpi-peg4-c2-nhs-ester-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1459430?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

